![molecular formula C6H6F3N3O B6177624 1-[2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazol-4-yl]ethan-1-one CAS No. 2648946-10-3](/img/no-structure.png)
1-[2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazol-4-yl]ethan-1-one
Description
“1-[2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazol-4-yl]ethan-1-one” is a chemical compound. Its IUPAC name is 1-[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethanone . It has a molecular weight of 192.14 . The compound is stored at room temperature and it is in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H7F3N2O/c1-5(13)6-2-11-12(3-6)4-7(8,9)10/h2-3H,4H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound has a molecular weight of 192.14 . It is a powder at room temperature . Unfortunately, other physical and chemical properties like boiling point, melting point, density, etc., are not available in the data I retrieved.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-[2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazol-4-yl]ethan-1-one' involves the use of a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) to form the triazole ring, followed by a Friedel-Crafts acylation reaction to introduce the ketone group.", "Starting Materials": [ "2-bromo-2,2,2-trifluoroethanol", "sodium azide", "ethyl propiolate", "copper sulfate", "sodium ascorbate", "acetyl chloride", "aluminum chloride" ], "Reaction": [ "Step 1: Synthesis of 2-(2,2,2-trifluoroethyl)azide\n2-bromo-2,2,2-trifluoroethanol is reacted with sodium azide in DMF to form 2-(2,2,2-trifluoroethyl)azide.", "Step 2: CuAAC Reaction\n2-(2,2,2-trifluoroethyl)azide is reacted with ethyl propiolate in the presence of copper sulfate and sodium ascorbate to form 1-[2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazol-4-yl]ethanol.", "Step 3: Friedel-Crafts Acylation\n1-[2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazol-4-yl]ethanol is reacted with acetyl chloride in the presence of aluminum chloride to introduce the ketone group and form the final product, 1-[2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazol-4-yl]ethan-1-one." ] } | |
CAS RN |
2648946-10-3 |
Molecular Formula |
C6H6F3N3O |
Molecular Weight |
193.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
